2-(4-chlorophenyl)-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
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Description
2-(4-chlorophenyl)-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O4S and its molecular weight is 431.89. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Bonding
The molecular structure and spectroscopic data of related compounds, such as 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazole-1-yl]- 1, 3-thiazole-4-yl}phenol, have been extensively analyzed using DFT calculations. These studies help in understanding the bond lengths, bond angles, and the intramolecular charge transfer, providing a basis for predicting the reactivity and stability of such complex molecules (Viji et al., 2020).
Antimicrobial and Anticancer Potential
Research indicates that related compounds exhibit significant antimicrobial and anticancer activities. For instance, studies on the antimicrobial activity of related molecules have shown them to possess antifungal and antibacterial effects, suggesting potential therapeutic applications. Moreover, molecular docking studies highlight their ability to bind with different proteins, hinting at their mechanism of action at the molecular level (Viji et al., 2020).
Optical and Electronic Properties
The nonlinear optical properties of crystalline structures related to 2-(4-chlorophenyl)-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide have been investigated to understand their potential in photonic devices. These studies utilize supermolecule approaches and consider the interactive electrostatic system, providing insights into their use in optical switches, modulators, and energy applications (Castro et al., 2017).
Molecular Conformation and Crystal Packing
The different molecular conformations and crystal packing of related compounds have been studied to understand their solid-state structures. For example, studies have shown how hydrogen bonding can lead to various supramolecular architectures, which is crucial for designing materials with specific properties (Narayana et al., 2016).
Synthetic Pathways and Biological Activity
The synthesis and biological evaluation of related compounds have been conducted to explore their therapeutic potential. For instance, derivatives have been synthesized and tested for their anti-inflammatory activities, demonstrating the process of developing new pharmacologically active molecules from these chemical structures (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O4S/c1-28-16-8-6-15(7-9-16)24-20(17-11-29(26,27)12-18(17)23-24)22-19(25)10-13-2-4-14(21)5-3-13/h2-9H,10-12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLRPFSUTORSTNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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